Cas no 2128688-89-9 (N-(8-Chloro-1,2,3,4-tetrahydro-5-methoxy-1-naphthalenyl)-N-methyl-2-propenamide)

• Product Name: N-(8-Chloro-1,2,3,4-tetrahydro-5-methoxy-1-naphthalenyl)-N-methyl-2-propenamide
• CAS No: 2128688-89-9
• MF: C₁₅H₁₈ClNO₂
• MW: 279.761923313141
• CID: 5409374
• PubChem ID: 127267426
• Update Time: 2025-05-24

N-(8-Chloro-1,2,3,4-tetrahydro-5-methoxy-1-naphthalenyl)-N-methyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-(8-CHLORO-5-METHOXY-1,2,3,4-TETRAHYDRONAPHTHALEN-1-YL)-N-METHYLPROP-2-ENAMIDE
• EN300-7522388
• 2128688-89-9
• AKOS030760852
• Z2732399363
• N-(8-Chloro-1,2,3,4-tetrahydro-5-methoxy-1-naphthalenyl)-N-methyl-2-propenamide

• Inchi： 1S/C15H18ClNO2/c1-4-14(18)17(2)12-7-5-6-10-13(19-3)9-8-11(16)15(10)12/h4,8-9,12H,1,5-7H2,2-3H3
• InChI Key： SMWXPIBKOPLFSI-UHFFFAOYSA-N
• SMILES： C(N(C1C2=C(C(OC)=CC=C2Cl)CCC1)C)(=O)C=C

Computed Properties

• Exact Mass: 279.1026065g/mol
• Monoisotopic Mass: 279.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Additional information on N-(8-Chloro-1,2,3,4-tetrahydro-5-methoxy-1-naphthalenyl)-N-methyl-2-propenamide

Professional Introduction to N-(8-Chloro-1,2,3,4-tetrahydro-5-methoxy-1-naphthalenyl)-N-methyl-2-propenamide (CAS No. 2128688-89-9)

N-(8-Chloro-1,2,3,4-tetrahydro-5-methoxy-1-naphthalenyl)-N-methyl-2-propenamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 2128688-89-9, represents a unique structural motif that combines a naphthalene core with functional groups capable of interacting with biological targets in novel ways. The presence of both chloro and methoxy substituents on the naphthalene ring, coupled with the amide and propenyl functionalities, makes this molecule a promising candidate for further investigation in drug discovery and molecular pharmacology.

The structural features of N-(8-Chloro-1,2,3,4-tetrahydro-5-methoxy-1-naphthalenyl)-N-methyl-2-propenamide are particularly intriguing from a chemical biology perspective. The naphthalene scaffold is well-known for its ability to serve as a privileged scaffold in medicinal chemistry, due to its capacity to engage in multiple hydrogen bonding interactions and π-stacking phenomena with biological macromolecules. The specific arrangement of the 8-Chloro and 5-Methoxy groups introduces additional conformational flexibility and electronic properties that can be exploited to modulate binding affinity and selectivity. This makes the compound a valuable tool for developing novel therapeutic agents targeting a wide range of biological pathways.

In recent years, there has been growing interest in the development of small molecules that can modulate neuroinflammatory processes, which are implicated in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. The amide functionality in N-(8-Chloro-1,2,3,4-tetrahydro-5-methoxy-1-naphthalenyl)-N-methyl-2-propenamide suggests potential interactions with protease enzymes and other biomolecules involved in inflammation and neurodegeneration. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain key enzymes implicated in these pathologies. For instance, the N-Methyl group could serve as a point of interaction with active sites or allosteric pockets of target enzymes.

The propenyl moiety appended to the amide nitrogen introduces additional conformational possibilities, which could be leveraged to enhance solubility and bioavailability. This aspect is particularly important in drug design, where pharmacokinetic properties often dictate the success of a candidate molecule in clinical trials. By optimizing the propenyl group's orientation and electronic environment, researchers may be able to fine-tune the compound's metabolic stability and cellular penetration capabilities.

The synthesis of N-(8-Chloro-1,2,3,4-tetrahydro-5-methoxy-1-naphthalenyl)-N-methyl-2-propenamide presents an interesting challenge from a synthetic chemistry standpoint. The construction of the tetrahydronaphthalene core requires careful consideration of reaction pathways that preserve the integrity of both the chloro and methoxy substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated hydrogenation have been explored to achieve this goal. These methodologies not only provide access to complex molecular architectures but also offer opportunities for scalability and process optimization.

In light of recent advancements in computational chemistry and molecular modeling, virtual screening approaches have been employed to identify potential binding interactions between N-(8-Chloro-1,2,3,4-tetrahydro-5-methoxy-1-naphthalenyl)-N-methyl-2-propenamide and biologically relevant targets. These computational studies have revealed promising candidates for further experimental validation. For example, docking simulations have suggested that this compound may interact with transcription factors involved in neuroprotection and inflammation regulation. Such insights provide a rational framework for designing targeted experiments aimed at elucidating its mechanism of action.

The potential therapeutic applications of N-(8-Chloro-1,2,3,4-tetrahydro-5-methoxy-1-naphthalenyl)-N-methyl-2-propenamide extend beyond neurodegenerative diseases. Preliminary data suggest that this compound may also exhibit anti-inflammatory properties by modulating cytokine production pathways. In particular, the interaction between the amide group and inflammatory mediators has been hypothesized to play a critical role in dampening excessive immune responses. This dual functionality makes it an attractive lead compound for developing multifaceted therapeutic strategies.

Ongoing research efforts are focused on optimizing synthetic routes to improve yield and purity while minimizing side reactions. Additionally, pharmacokinetic studies are being conducted to assess absorption, distribution, metabolism, excretion (ADME) profiles under various conditions. These studies are essential for determining whether modifications to the propenyl or naphthalene moieties can enhance bioavailability or reduce off-target effects.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying bioactive compounds derived from N-(8-Chloro-1,2,3，4-tetrahydro -5 -methoxy -1 -naphthalenyl) -N -methyl - 2 - propenamide scaffolds . By systematically testing large libraries of derivatives against diverse biological assays , researchers can rapidly pinpoint structures with enhanced potency or selectivity . This approach , combined with structure-based drug design principles , offers a synergistic strategy for developing next-generation therapeutics.

In conclusion , N-(8-Chloro - 1 , 2 , 3 , 4 - tetrahydro - 5 - methoxy - 1 - naphthalenyl ) -N -methyl - 2 - propenamide ( CAS No . 2128688 - 89 - 9 ) represents an exciting opportunity for pharmaceutical innovation . Its unique structural features , coupled with preliminary evidence suggesting potential therapeutic benefits , make it a compelling candidate for further exploration . As research progresses , it is anticipated that this compound will contribute significantly to our understanding of disease mechanisms while opening new avenues for drug development . The continued investigation into its properties promises to yield valuable insights into both medicinal chemistry principles and biological function .